Cas no 475-67-2 (Isocorydine)

Isocorydine is an aporphine alkaloid naturally occurring in various plant species, notably within the Corydalis and Dicentra genera. It exhibits potential pharmacological properties, including anti-inflammatory, antihypertensive, and neuroprotective effects, making it a compound of interest in medicinal chemistry research. Isocorydine's structural features contribute to its ability to interact with adrenergic and dopaminergic receptors, suggesting applications in cardiovascular and neurological studies. Its moderate lipophilicity allows for reasonable membrane permeability, facilitating bioavailability in preclinical models. The compound is typically isolated via chromatographic techniques, ensuring high purity for research purposes. As a reference standard, Isocorydine is valued for its role in elucidating alkaloid biosynthesis pathways and exploring structure-activity relationships.

Isocorydine structure

Product Name:Isocorydine

CAS No:475-67-2

MF:C₂₀H₂₃NO₄

MW:341.40092587471

CID:37633

PubChem ID:10143

Update Time:2025-06-09

Isocorydine Chemical and Physical Properties

Names and Identifiers

- Isocorydine
- (+)-Isocorynoline
- ISOCORYDINE HYDROCHLORIDE
- artabotrin
- d-isocorydine
- luteanin
- LUTEANINE
- (+)-Isocorydine
- Uzokoridin
- L-(+)-Isocorydine
- Isocorydine (+)
- S-(+)-Isocorydine
- Luteanine (VAN)
- Lindcarpine, N,O-dimethyl-
- Artabotrine
- (S)-isocorydine
- S-ISOCORYDINE (+)
- Luteanine (aporphine)
- 3B5E87JEOX
- C09549
- BRD-K37049577-001-08-5
- Prestwick3_000597
- KBio1_001557
- ISOCORYDINE, (+)-
- NCGC00178615-01
- NCGC00016453-08
- 4H-Dibenzo[de,g]quinolin-11-ol,5,6,6a,7-tetrahydro-1,2,10-trimethoxy-6-methyl-, (6aS)-
- NCGC00016453-02
- HMS1569H16
- BSPBio_000474
- A902020
- 6A-.ALPHA.-APORPHIN-11-OL, 1,2,10-TRIMETHOXY-
- AC-35030
- SPBio_002693
- KBio3_001753
- SDCCGMLS-0066694.P001
- Aporphin-11-ol, 1,2,10-trimethoxy-
- CS-0022943
- TNP00260
- 6a-alpha-APORPHIN-11-OL, 1,2,10-TRIMETHOXY-
- SpecPlus_000517
- 5-21-06-00132 (Beilstein Handbook Reference)
- NCGC00142508-01
- NSC-645316
- 4H-DIBENZO(DE,G)QUINOLIN-11-OL, 5,6,6A,7-TETRAHYDRO-1,2,10-TRIMETHOXY-6-METHYL-, (6AS)-
- 475-67-2
- (+)-(S)-Isocorydine
- Prestwick0_000597
- KBio2_004255
- NCGC00016453-05
- 4H-Dibenzo(de,g)quinolin-11-ol, 5,6,6a,7-tetrahydro-1,2,10-trimethoxy-6-methyl-, (S)-
- Spectrum4_001699
- CCG-38732
- AKOS015896784
- I-7850
- Q27106973
- (6aS)-1,2,10-trimethoxy-6-methyl-5,6,6a,7-tetrahydro-4H-dibenzo[de,g]quinolin-11-ol
- S-Isocorydine(+)
- S-Luteanine
- Spectrum2_000566
- UNII-3B5E87JEOX
- HMS2096H16
- SR-01000841246-3
- CAS-475-67-2
- MLS002153898
- Spectrum3_000717
- Spectrum_001207
- SCHEMBL679908
- S-Artabotrine
- (9S)-4,15,16-trimethoxy-10-methyl-10-azatetracyclo[7.7.1.0^{2,7}.0^{13,17}]heptadeca-1(17),2,4,6,13,15-hexaen-3-ol
- NSC-32979
- (S)-(+)-Isocorydine
- KBioGR_001998
- (+)-Isocorydin
- 6aalpha-Aporphin-11-ol, 1,2,10-trimethoxy-
- NS00067011
- (S)-1,2,10-trimethoxy-6-methyl-5,6,6a,7-tetrahydro-4H-dibenzo[de,g]quinolin-11-ol
- KBioSS_001687
- HMS2230M17
- HY-N2591
- DivK1c_006613
- Spectrum5_000378
- NSC645316
- ISOCORYDINE [MI]
- SR-01000841246
- DTXSID201023580
- SPECTRUM1500860
- BRN 0094792
- NCGC00178615-02
- KBio2_001687
- BPBio1_000522
- Prestwick1_000597
- HMS3886N20
- 1,2,10-Trimethoxy-6a-alpha-Aporphin-11-ol
- CHEMBL489525
- BSPBio_002533
- KBio2_006823
- CHEBI:6000
- SR-01000841246-4
- s9258
- BRD-K37049577-001-05-1
- NCGC00016453-03
- SMR001233247
- 4H-Dibenzo(de,g)quinolin-11-ol, 5,6,6a,7-tetrahydro-1,2,10-trimethoxy-6-methyl-, (+-)
- MS-25214
- NCGC00016453-04
- Prestwick2_000597
- NSC 645316
- NCGC00016453-01
- SPBio_000352
- (6aS)-1,2,10-trimethoxy-6-methyl-5,6,6a,7-tetrahydro-4H-dibenzo[de,g]quinolin-11-ol hydrochloride
- Prestwick_281
- HMS1921K18
- NSC 32979
- BDBM50250273
- STL565301
- DA-68973
- FI66638
- Inchi： 1S/C20H23NO4/c1-21-8-7-12-10-15(24-3)20(25-4)18-16(12)13(21)9-11-5-6-14(23-2)19(22)17(11)18/h5-6,10,13,22H,7-9H2,1-4H3/t13-/m0/s1
- InChI Key： QELDJEKNFOQJOY-ZDUSSCGKSA-N
- SMILES： O(C)C1C(=CC2CCN(C)[C@H]3CC4C=CC(=C(C=4C=1C3=2)O)OC)OC
- BRN： 0094792

Computed Properties

Exact Mass: 341.16300
Monoisotopic Mass: 341.163
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 25
Rotatable Bond Count: 3
Complexity: 475
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Molecular Weight: 341.4
Surface Charge: 0
Tautomer Count: 9
XLogP3: 2.6
Topological Polar Surface Area: 51.2

Experimental Properties

Color/Form: Cryst.
Density: 1.2064 (rough estimate)
Melting Point: 216-220 °C(lit.)
Boiling Point: 477.03°C (rough estimate)
Flash Point: 259.9°C
Refractive Index: 1.5614 (estimate)
PSA: 51.16000
LogP: 3.10800
Specific Rotation: D20 +195° (chloroform)
Vapor Pressure: 0.0±1.4 mmHg at 25°C

Isocorydine Security Information

Signal Word：warning
Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h2413 may be harmful by inhalation
Warning Statement： P264 wash thoroughly after treatment
p280 wear protective gloves / wear protective clothing / wear protective eye masks / wear protective masks
p305 if in eyes
p351 rinse carefully with water for a few minutes
p338 remove contact lenses (if any) and easy to operate, continue rinsing
p337 if eye irritation persists
p2393 get medical advice / care
WGK Germany：3
Safety Instruction： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h2413 may be harmful by inhalation
RTECS：CE1057950
Storage Condition：Please store the product under the recommended condition sin the description

Isocorydine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
DC Chemicals	DCZ-145-20 mg	ISOCORYDINE HYDROCHLORIDE	475-67-2	>98%	20mg	$280.0	2022-02-28
TRC	I797000-10mg	Isocorydine	475-67-2		10mg	$ 64.00	2023-04-15
TRC	I797000-50mg	Isocorydine	475-67-2		50mg	$ 178.00	2023-04-15
TRC	I797000-100mg	Isocorydine	475-67-2		100mg	$ 259.00	2023-04-15
MedChemExpress	HY-N2591-5mg	Isocorydine	475-67-2	99.95%	5mg	￥600	2025-04-16
MedChemExpress	HY-N2591-10mg	Isocorydine	475-67-2	99.95%	10mg	￥1000	2025-04-16
MedChemExpress	HY-N2591-20mg	Isocorydine	475-67-2	99.95%	20mg	￥1800	2025-04-16
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	I873461-1mg	(+)-Isocorynoline	475-67-2	BR	1mg	￥1,853.10	2022-01-13
Chengdu Biopurify Phytochemicals Ltd	BP1586-100mg	Isocorydine	475-67-2	98%	100mg	$150	2023-09-20
Chengdu Biopurify Phytochemicals Ltd	BP1586-20mg	Isocorydine	475-67-2	98%	20mg	$65	2023-09-20

Isocorydine Related Literature

1. Index pages

J. Chem. Soc. Perkin Trans. 1 1978 A001
2. Biosynthesis of isocorydine (1,2,10-trimethoxy-6aα-aporphin-11-ol)

Om Prakash,Dewan S. Bhakuni,Randhir S. Kapil J. Chem. Soc. Perkin Trans. 1 1978 622
3. Lauraceae alkaloids

Dayana Lacerda Custódio,Valdir Florêncio da Veiga Junior RSC Adv. 2014 4 21864
4. 571. The aporphine series. Part III. Corydine and isocorydine

D. H. Hey,A. L. Palluel J. Chem. Soc. 1957 2926
5. Total content determination for the effective fraction of the alkaloids in Dicranostigma leptopodum (Maxim.) Fedde by HPLC and ultraviolet-visible spectrophotometry

Yali Chen,Ruxia Li,Rongrong Gao,Qian Yan,Mei Zhong,Junxi Liu,Quanyi Zhao,Duolong Di Anal. Methods 2016 8 2645

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